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Compound of Interest

Compound Name: Iristectorene B

Cat. No.: B1498144 Get Quote

Iristectorene B: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iristectorene B is a naturally occurring monocyclic triterpene ester that has been isolated from

the seeds of Iris tectorum[1][2][3]. Its complex chemical structure and potential biological

activities make it a subject of interest for researchers in natural product chemistry and drug

discovery. This technical guide provides a detailed overview of the chemical structure,

properties, and (where available) the biological context of Iristectorene B, with a focus on

presenting data in a clear and accessible format for scientific professionals.

Chemical Structure and Properties
Iristectorene B is chemically defined as 3-{3-hydroxy-2-[5-hydroxy-4,8,12-trimethyl-

(3E,7E)-3,7,11-tridecatrienyl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl} propyl

tetradecanoate[2][3]. Its structure was elucidated through spectroscopic methods and chemical

evidence, and its stereochemistry has been clarified[2][3].

Chemical Structure

Below is a 2D representation of the chemical structure of Iristectorene B.
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Physicochemical Properties

A summary of the key physicochemical properties of Iristectorene B is presented in the table

below for easy reference.
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Property Value Source

Molecular Formula C₄₄H₇₆O₅ [2]

Molecular Weight 685.07 g/mol [2]

CAS Number 156791-81-0 [2]

Appearance Oil

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Spectroscopic Data
The structural elucidation of Iristectorene B was heavily reliant on spectroscopic techniques.

While specific spectral data such as detailed ¹H and ¹³C NMR chemical shift assignments and

mass spectrometry fragmentation patterns are not readily available in the public domain, the

primary literature, "Iristectorene B, a monocyclic triterpene ester from Iris tectorum" published

in Phytochemistry, 1994, 36(2), pp 433-438, would contain this detailed information[1][2][3].

Researchers are encouraged to consult this original publication for in-depth spectroscopic

analysis.

Biological Activity
Currently, there is a lack of specific data in publicly accessible literature regarding the biological

activities of Iristectorene B. However, other compounds isolated from the genus Iris, and

specifically from Iris tectorum, have demonstrated a range of biological effects, including

cytotoxic and neuroprotective activities. Further research is required to determine if

Iristectorene B exhibits similar properties.

Experimental Protocols
As no specific biological studies on Iristectorene B have been published in the available

literature, detailed experimental protocols for this compound cannot be provided at this time.

The following sections outline general methodologies that could be adapted for future

investigations into the biological properties of Iristectorene B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.biocrick.com/Iristectorene-B-BCN7695.html
https://www.biocrick.com/Iristectorene-B-BCN7695.html
https://www.biocrick.com/Iristectorene-B-BCN7695.html
https://www.biocrick.com/Iristectorene-B-BCN7695.html
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://acta.mendelu.cz/artkey/acu-201208-0032_secondary-metabolites-of-the-choosen-genus-iris-species.php
https://www.biocrick.com/Iristectorene-B-BCN7695.html
https://www.chemfaces.com/natural/Iristectorene-B-CFN89418.html
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://www.benchchem.com/product/b1498144?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Investigating Biological Activity

The following diagram illustrates a general workflow for screening a natural product like

Iristectorene B for potential biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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